Cas no 2229330-33-8 (1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one)

1-1-(4-Cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one is a specialized organic compound featuring a cyclopropyl-substituted thiazole core, offering unique structural and reactivity properties. Its bicyclic framework, combining a thiazole ring with cyclopropyl groups, enhances steric and electronic modulation, making it valuable in synthetic chemistry and pharmaceutical research. The compound's rigid structure and functional group positioning enable selective reactivity, particularly in cycloadditions or as a building block for heterocyclic derivatives. Its stability under various conditions and potential for further functionalization make it a versatile intermediate for developing bioactive molecules or materials. Researchers may leverage its distinct architecture for applications in medicinal chemistry, agrochemicals, or catalysis.
1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one structure
2229330-33-8 structure
Product Name:1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one
CAS No:2229330-33-8
MF:C11H13NOS
MW:207.292021512985
CID:6286986
PubChem ID:165839522
Update Time:2025-10-31

1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one
    • EN300-1744706
    • 1-[1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropyl]ethan-1-one
    • 2229330-33-8
    • Inchi: 1S/C11H13NOS/c1-7(13)11(4-5-11)10-9(8-2-3-8)12-6-14-10/h6,8H,2-5H2,1H3
    • InChI Key: SHPJIOQJJUSYEV-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1C1(C(C)=O)CC1)C1CC1

Computed Properties

  • Exact Mass: 207.07178521g/mol
  • Monoisotopic Mass: 207.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.2Ų

1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one Pricemore >>

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Additional information on 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one

Introduction to 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one (CAS No. 2229330-33-8)

1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one, with the CAS number 2229330-33-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one features a cyclopropyl group attached to a thiazole ring, which is further linked to an ethanone moiety. This arrangement confers the molecule with enhanced stability and specific interactions with biological targets. The cyclopropyl group, in particular, is known for its ability to modulate the conformational flexibility and lipophilicity of the molecule, which can influence its pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the potential of 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one has also been investigated for its antitumor activity. A study published in the Cancer Research journal demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. It also shows low toxicity and minimal side effects in animal models, making it a promising candidate for further clinical development.

To further validate its therapeutic efficacy and safety, clinical trials are currently underway to evaluate the performance of 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These findings underscore the potential of this compound as a novel therapeutic agent for a range of diseases.

In conclusion, 1-1-(4-cyclopropyl-1,3-thiazol-5-yl)cyclopropylethan-1-one (CAS No. 2229330-33-8) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment options for various diseases.

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